N-(furan-2-ylmethyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-8-(4-methoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C18H17N5O4/c1-26-13-6-4-12(5-7-13)22-8-9-23-17(25)15(20-21-18(22)23)16(24)19-11-14-3-2-10-27-14/h2-7,10H,8-9,11H2,1H3,(H,19,24)
• InChI Key: HEXPKDUIULSNRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC4=CC=CO4
• Molecular Formula: C18H17N5O4
• Molecular Weight: 367.4 g/mol

Description

The compound is a derivative of imidazotriazine, which is a type of heterocyclic compound. It has a furan ring, a methoxyphenyl group, and a carboxamide group attached to the imidazotriazine core.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities : A study conducted by Başoğlu et al. (2013) involved the synthesis of azole derivatives starting from furan-2-carbohydrazide, leading to the creation of compounds with antimicrobial activities. Among these, a compound structurally related to N-(furan-2-ylmethyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide was synthesized, showcasing activity against tested microorganisms (Başoğlu et al., 2013).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) reported the synthesis of novel compounds derived from visnaginone and khellinone that demonstrated significant anti-inflammatory and analgesic activities. These derivatives, including variations of the initial compound, were effective as cyclooxygenase-1/2 (COX-1/2) inhibitors (Abu‐Hashem et al., 2020).

• Antiplasmodial Activities : Research by Hermann et al. (2021) explored the antiplasmodial activities of N-acylated furazan-3-amine derivatives against Plasmodium falciparum strains. This study revealed the importance of the acyl moiety's nature in the compounds' activity and highlighted one compound with particularly high activity against a multiresistant strain (Hermann et al., 2021).

• Cytotoxic Activities : A study by Akbarzadeh et al. (2015) focused on the synthesis of novel imidazo[2,1-c][1,2,4]triazin-6-amine derivatives and their testing against various cancer cell lines, including HL60, MOLT-4, and MCF-7. This research provided insight into the structure-activity relationships, identifying derivatives with promising cytotoxic activities (Akbarzadeh et al., 2015).